3-Phenyl-1-quinoxalin-2-yl-propan-1-one
Overview
Description
3-Phenyl-1-quinoxalin-2-yl-propan-1-one, also known as PQP, is a compound that has gained attention in scientific research due to its potential pharmacological properties. PQP belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antitumor, antimicrobial, and antiviral properties. The purpose of
Mechanism of Action
The mechanism of action of 3-Phenyl-1-quinoxalin-2-yl-propan-1-one is not fully understood, but it is believed to involve the modulation of various signaling pathways and enzymes. This compound has been shown to inhibit the activity of topoisomerase IIα, an enzyme that is involved in DNA replication and repair. This compound also activates the p38 MAPK signaling pathway, which plays a crucial role in cell differentiation, proliferation, and survival. Additionally, this compound has been demonstrated to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression and chromatin structure.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. This compound has also been demonstrated to reduce the levels of reactive oxygen species and increase the activity of antioxidant enzymes in cells. Furthermore, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-Phenyl-1-quinoxalin-2-yl-propan-1-one is its relatively simple synthesis method, which allows for large-scale production of the compound. This compound is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, one of the limitations of this compound is its relatively low solubility in water, which can make it challenging to use in certain experimental setups. Additionally, the pharmacokinetics and toxicity of this compound have not been extensively studied, which limits its potential clinical applications.
Future Directions
There are several future directions for the research on 3-Phenyl-1-quinoxalin-2-yl-propan-1-one, including the investigation of its potential as a therapeutic agent for cancer, inflammation, and neurodegenerative diseases. Additionally, the development of this compound analogs with improved pharmacological properties and solubility could enhance its potential as a drug candidate. Furthermore, the elucidation of the molecular mechanisms underlying the pharmacological effects of this compound could provide insights into the development of novel therapies for various diseases.
Scientific Research Applications
3-Phenyl-1-quinoxalin-2-yl-propan-1-one has been extensively studied for its potential pharmacological properties, including its anticancer, anti-inflammatory, and neuroprotective effects. Several studies have reported that this compound can induce apoptosis in cancer cells by activating the mitochondrial pathway and inhibiting the PI3K/Akt signaling pathway. This compound has also been shown to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines and inhibiting the NF-κB signaling pathway. Furthermore, this compound has been demonstrated to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
3-phenyl-1-quinoxalin-2-ylpropan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O/c20-17(11-10-13-6-2-1-3-7-13)16-12-18-14-8-4-5-9-15(14)19-16/h1-9,12H,10-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPTLQADZHGOUPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)C2=NC3=CC=CC=C3N=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20432622 | |
Record name | 3-phenyl-1-quinoxalin-2-yl-propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20432622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885275-42-3 | |
Record name | 1-Propanone, 3-phenyl-1-(2-quinoxalinyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885275-42-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-phenyl-1-quinoxalin-2-yl-propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20432622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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